1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine

• IUPAC Name: 1-cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine
• InChI: InChI=1S/C19H28N6/c1-2-6-17(7-3-1)10-11-25-19(20-21-22-25)16-23-12-14-24(15-13-23)18-8-4-5-9-18/h1-3,6-7,18H,4-5,8-16H2
• InChI Key: MZIAWNNRTILARG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)CC3=NN=NN3CCC4=CC=CC=C4
• Molecular Formula: C19H28N6
• Molecular Weight: 340.5 g/mol

Description

1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a piperazine derivative that has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine is not fully understood. However, it has been suggested that it acts as a GABA-A receptor modulator, which may contribute to its anxiolytic and anticonvulsant effects. It has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
In animal studies, this compound has been shown to have anticonvulsant, anxiolytic, and antidepressant effects. It has also been investigated for its potential use in the treatment of neuropathic pain and as an adjuvant therapy for cancer. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine in lab experiments include its potential applications in the field of medicine, its high purity, and the availability of a reliable synthesis method. However, its limitations include the need for further research to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

For 1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine include further investigation of its potential applications in the field of medicine, as well as its mechanism of action and biochemical and physiological effects. Additionally, its potential as a therapeutic agent for other conditions, such as anxiety disorders and depression, should be explored. Furthermore, its potential use as a tool for studying the GABA-A receptor and the reuptake of serotonin and norepinephrine should be investigated.

Synthesis Methods

The synthesis of 1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine involves the reaction of cyclopentylmagnesium bromide with 1-(2-phenylethyl)-tetrazole-5-carbaldehyde, followed by the addition of piperazine. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

1-Cyclopentyl-4-[[1-(2-phenylethyl)tetrazol-5-yl]methyl]piperazine has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain and as an adjuvant therapy for cancer.